N~2~-{3-[(1-isopropyl-4-piperidinyl)oxy]-4-methoxybenzoyl}-L-leucinamide

• IUPAC Name: N-[(2S)-1-amino-4-methyl-1-oxopentan-2-yl]-4-methoxy-3-(1-propan-2-ylpiperidin-4-yl)oxybenzamide
• InChI: InChI=1S/C22H35N3O4/c1-14(2)12-18(21(23)26)24-22(27)16-6-7-19(28-5)20(13-16)29-17-8-10-25(11-9-17)15(3)4/h6-7,13-15,17-18H,8-12H2,1-5H3,(H2,23,26)(H,24,27)/t18-/m0/s1
• InChI Key: CMHKDXPVBAWPAE-SFHVURJKSA-N
• Canonical SMILES: CC(C)CC(C(=O)N)NC(=O)C1=CC(=C(C=C1)OC)OC2CCN(CC2)C(C)C
• Isomeric SMILES: CC(C)C[C@@H](C(=O)N)NC(=O)C1=CC(=C(C=C1)OC)OC2CCN(CC2)C(C)C
• Molecular Formula: C22H35N3O4
• Molecular Weight: 405.5 g/mol

Description

N~2~-{3-[(1-isopropyl-4-piperidinyl)oxy]-4-methoxybenzoyl}-L-leucinamide, commonly known as NPS-2143, is a selective calcium-sensing receptor antagonist. It is a small molecule compound that has been extensively studied for its potential therapeutic applications in various diseases, including osteoporosis, cancer, and cardiovascular diseases.

Mechanism of Action

NPS-2143 acts as a selective antagonist of the calcium-sensing receptor, which is a G protein-coupled receptor that is expressed in various tissues, including bone, kidney, and parathyroid gland. By inhibiting calcium-sensing receptor signaling, NPS-2143 modulates the release of parathyroid hormone, calcium, and phosphate, which are important regulators of bone metabolism, cancer cell growth, and cardiovascular function.
Biochemical and Physiological Effects:
NPS-2143 has been shown to have various biochemical and physiological effects, including increasing bone mass and strength, inhibiting cancer cell growth and proliferation, improving cardiac function, and reducing myocardial infarct size. These effects are mediated by the inhibition of calcium-sensing receptor signaling in various tissues.

Advantages and Limitations for Lab Experiments

The advantages of using NPS-2143 in lab experiments include its high selectivity and potency, which make it an ideal tool for studying the role of calcium-sensing receptor signaling in various diseases. However, the limitations of using NPS-2143 in lab experiments include its low solubility and stability, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on NPS-2143, including:
1. Developing more potent and selective calcium-sensing receptor antagonists for therapeutic applications.
2. Investigating the role of calcium-sensing receptor signaling in other diseases, such as diabetes and neurodegenerative diseases.
3. Developing novel drug delivery systems for NPS-2143 to improve its bioavailability and pharmacokinetics.
4. Investigating the potential synergistic effects of NPS-2143 with other drugs in various diseases.
5. Conducting clinical trials to evaluate the safety and efficacy of NPS-2143 in humans.
Conclusion:
NPS-2143 is a selective calcium-sensing receptor antagonist that has been extensively studied for its potential therapeutic applications in various diseases. Its mechanism of action involves the inhibition of calcium-sensing receptor signaling, which modulates the release of parathyroid hormone, calcium, and phosphate. NPS-2143 has various biochemical and physiological effects, including increasing bone mass and strength, inhibiting cancer cell growth and proliferation, improving cardiac function, and reducing myocardial infarct size. However, its use in lab experiments is limited by its low solubility and stability. Future research on NPS-2143 should focus on developing more potent and selective calcium-sensing receptor antagonists, investigating the role of calcium-sensing receptor signaling in other diseases, and conducting clinical trials to evaluate its safety and efficacy in humans.

Synthesis Methods

NPS-2143 can be synthesized using various methods, including solid-phase peptide synthesis, solution-phase peptide synthesis, and microwave-assisted synthesis. The most commonly used method is solid-phase peptide synthesis, which involves the stepwise addition of amino acids to a solid support.

Scientific Research Applications

NPS-2143 has been extensively studied for its potential therapeutic applications in various diseases. In osteoporosis, NPS-2143 has been shown to increase bone mass and strength by inhibiting calcium-sensing receptor signaling in osteoblasts and osteocytes. In cancer, NPS-2143 has been shown to inhibit the growth and proliferation of cancer cells by blocking calcium-sensing receptor signaling. In cardiovascular diseases, NPS-2143 has been shown to improve cardiac function and reduce myocardial infarct size by inhibiting calcium-sensing receptor signaling.